Cas no 166815-96-9 (tert-butyl 4-{[(4-methylbenzenesulfonyl)oxy]methyl}piperidine-1-carboxylate)

Tert-butyl 4-{[(4-methylbenzenesulfonyl)oxy]methyl}piperidine-1-carboxylate is a protected piperidine derivative featuring a tosyloxymethyl group at the 4-position. This compound serves as a versatile intermediate in organic synthesis, particularly in the construction of complex nitrogen-containing scaffolds. The tert-butyloxycarbonyl (Boc) group provides stability under basic conditions while allowing selective deprotection under acidic conditions, facilitating further functionalization. The tosylate moiety acts as a reactive handle for nucleophilic substitution, enabling the introduction of diverse substituents. Its well-defined reactivity and compatibility with common synthetic methodologies make it valuable for pharmaceutical and agrochemical research. The crystalline nature of the compound ensures ease of handling and purification.
tert-butyl 4-{[(4-methylbenzenesulfonyl)oxy]methyl}piperidine-1-carboxylate structure
166815-96-9 structure
Product Name:tert-butyl 4-{[(4-methylbenzenesulfonyl)oxy]methyl}piperidine-1-carboxylate
CAS No:166815-96-9
MF:C18H27NO5S
MW:369.475684404373
MDL:MFCD05864740
CID:136309
PubChem ID:253662578
Update Time:2025-06-07

tert-butyl 4-{[(4-methylbenzenesulfonyl)oxy]methyl}piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • N-Boc-4-(4-Toluenesulfonyloxymethyl)piperidine
    • 1-Boc-4-(p-toluenesulfonyloxymethyl)piperidine
    • 1-(tert-Butoxycarbonyl)-4-[(p-toluenesulfonyloxy)methyl]piperidine
    • 1-N-bOC-4-(4-TOLUENESULFONYLOXYMETHYL)PIPERIDINE
    • 1-Piperidinecarboxylicacid, 4-[[[(4-methylphenyl)sulfonyl]oxy]methyl]-, 1,1-dimethylethyl ester
    • N-tert-Butoxycarbonyl-4-(4- toluenesulfonyloxymethyl)piperidine
    • tert-Butyl 4-((tosyloxy)methyl)piperidine-1-carboxylate
    • tert-Butyl 4-({[(4-methylphenyl)sulfonyl]-oxy}methyl)piperidine-1-carboxylate
    • 1-(tert-Butoxycarbonyl)-4-(tosyloxymethyl)piperidine
    • 1-Boc-4-(tosyloxymethyl)piperidine
    • N-(tert-Butoxycarbonyl)-4-(tosyloxymethyl)piperidine
    • N-tert-Butoxycarbonyl-4-(4-toluenesulphonyloxymethyl)piperidine
    • tert-Butyl 4-(tosyloxymethyl)piperidine-1-carboxylate
    • tert-Butyl 4-((tosyloxy)
    • N-tert-Butoxycarbonyl-4-(4-toluenesulfonyloxymethyl)
    • N-TERT-BUTOXYCARBONYL-4-(4-TOLUENESULFONYLOXYMETHYL)PIPERIDINE
    • tert-butyl 4-{[(4-methylbenzenesulfonyl)oxy]methyl}piperidine-1-carboxylate
    • 4-(Toluene-4-sulfonyloxymethyl)-piperidine-1-carboxylic acid tert-butyl ester
    • tert-butyl 4-({[(4-methylphenyl)sulfonyl]oxy}methyl)piperidine-1-carboxylate
    • MF
    • 1-Boc-4-(p-toluenesulfonyloxyMethyl)piperidine, 96%
    • 1-piperidinecarboxylic acid, 4-[[[(4-methylphenyl)sulfonyl
    • tert-Butoxycarbonyl)-4-[(p-toluenesulfonyloxy)methyl]piperidine
    • Tert-butyl 4-[(4-methylphenyl)sulfonyloxymethyl]piperidine-1-carboxylate
    • tert-butyl 4-({[(4-methylbenzene)sulfonyl]oxy}methyl)piperidine-1-carboxylate
    • tert-Butyl 4-(p-tolylsulfonyloxymethyl)piperidine-1-carboxylate
    • AS-18148
    • 1-bOC-4-(4-TOLUENESULFONYLOXYMETHYL)PIPERIDINE
    • DTXSID50442916
    • 1-(tert-butoxycarbonyl)-4-(4-methylphenylsulfonyloxymethyl)piperidine
    • AKOS005174069
    • BCP18431
    • CHEMBL4978805
    • AM20060453
    • 4-(4-methylphenylsulphonyloxymethyl)-1-tert-butyloxycarbonylpiperidine
    • 1-(tert-butoxycarbonyl)4-(4-methylphenylsulphonyloxymethyl)piperidine
    • MFCD05864740
    • CS-W008172
    • 1,1-dimethylethyl 4-({[(4-methyl phenyl)sulfonyl]oxy}methyl)-1-piperidinecarboxylate
    • 1-(tert-butoxycarbonyl)-4-(4-methylphenylsulphonyloxymethyl)piperidine
    • F2167-0074
    • t-butyl 4-((tosyloxy)methyl)piperidine-1-carboxylate
    • tert-butyl 4-({[(4-methylphenyl)sulphonyl]oxy}methyl)piperidin-1-ylcarboxylate
    • Z808247530
    • SY045473
    • tert-Butyl 4-(4-methylbenzenesulfonyloxymethyl)piperidine-1-carboxylate
    • B4759
    • 3,5-Dimethyl-3,5-Di-tert-butyl-4,4-diphenoquinone
    • 4-tosyloxymethyl-n-boc-piperidine
    • 1-Piperidinecarboxylicacid,4-[[[(4-methylphenyl)sulfonyl]oxy]methyl]-,1,1-dimethylethyl ester
    • N-tert-butoxycarbonyl-4-tosyloxymethylpiperidine
    • FT-0630182
    • AC-24627
    • 1,1-dimethylethyl 4-({[(4-methylphenyl)sulfonyl]oxy}methyl)-1-piperidinecarboxylate
    • SCHEMBL216692
    • 4-(4-methylphenylsulphonyloxymethyl)-1-tert-butoxycarbonylpiperidine
    • DARTVAOOTJKHQW-UHFFFAOYSA-N
    • 4-(Toluene-4-sulfonyloxymethyl)piperidine-1-carboxylic acid tert-butyl ester
    • 4-(4-tolylsulphonyloxymethyl)-1-tert-butyloxycarbonyl-piperidine
    • 1-(t-butoxycarbonyl)-4-(4-toluenesulphonyloxy)methylpiperidine
    • EN300-54177
    • 1-(tertbutoxycarbonyl)-4-(4-methylphenylsulphonyloxymethyl)piperidine
    • 166815-96-9
    • A3697
    • tert-Butyl 4-{[(4-methylbenzene-1-sulfonyl)oxy]methyl}piperidine-1-carboxylate
    • 1-Boc-4-[(tosyloxy)methyl]piperidine
    • 1-(tert-Butoxycarbonyl)-4-tosyloxymethylpiperidine
    • tert-butyl 4-[(tosyloxy)methyl]piperidin-1-carboxylate
    • 1-(tert-butoxycarbonyl)-4-(4 methylphenylsulphonyloxymethyl)piperidine
    • 4-(toluene-4-sulfonyloxymethyl)-piperidine 1-carboxylic acid tert-butyl ester
    • 1-piperidinecarboxylic acid, 4-[[[(4-methylphenyl)sulfonyl]oxy]methyl]-, 1,1-dimethylethyl ester
    • STL357534
    • DB-001969
    • ALBB-013396
    • MDL: MFCD05864740
    • Inchi: 1S/C18H27NO5S/c1-14-5-7-16(8-6-14)25(21,22)23-13-15-9-11-19(12-10-15)17(20)24-18(2,3)4/h5-8,15H,9-13H2,1-4H3
    • InChI Key: DARTVAOOTJKHQW-UHFFFAOYSA-N
    • SMILES: S(C1C=CC(C)=CC=1)(=O)(=O)OCC1CCN(C(=O)OC(C)(C)C)CC1

Computed Properties

  • Exact Mass: 369.16100
  • Monoisotopic Mass: 369.16099414g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 6
  • Complexity: 533
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 81.3

Experimental Properties

  • Color/Form: White to Yellow Solid
  • Density: 1.174±0.06 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 72.0 to 76.0 deg-C
  • Boiling Point: 487.7°C at 760 mmHg
  • Flash Point: 248.803°C
  • Refractive Index: 1.526
  • Solubility: Almost insoluble (0.024 g/l) (25 º C),
  • PSA: 81.29000
  • LogP: 4.36610

tert-butyl 4-{[(4-methylbenzenesulfonyl)oxy]methyl}piperidine-1-carboxylate Security Information

tert-butyl 4-{[(4-methylbenzenesulfonyl)oxy]methyl}piperidine-1-carboxylate Customs Data

  • HS CODE:2933399090
  • Customs Data:

    China Customs Code:

    2933399090

    Overview:

    2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

tert-butyl 4-{[(4-methylbenzenesulfonyl)oxy]methyl}piperidine-1-carboxylate Pricemore >>

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